Cas no 2227981-10-2 (tert-butyl N-{(3S)-2-(1S)-1-aminoethyloxolan-3-ylmethyl}carbamate)

• Product Name: tert-butyl N-{(3S)-2-(1S)-1-aminoethyloxolan-3-ylmethyl}carbamate
• CAS No: 2227981-10-2
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5829583
• PubChem ID: 165708566
• Update Time: 2023-12-28

tert-butyl N-{(3S)-2-(1S)-1-aminoethyloxolan-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{(3S)-2-(1S)-1-aminoethyloxolan-3-ylmethyl}carbamate
• 2227981-10-2
• EN300-1879731
• tert-butyl N-{[(3S)-2-[(1S)-1-aminoethyl]oxolan-3-yl]methyl}carbamate

• Inchi： 1S/C12H24N2O3/c1-8(13)10-9(5-6-16-10)7-14-11(15)17-12(2,3)4/h8-10H,5-7,13H2,1-4H3,(H,14,15)/t8-,9-,10?/m0/s1
• InChI Key： PDIIBRREFSYTLW-XMCUXHSSSA-N
• SMILES： O1CC[C@@H](CNC(=O)OC(C)(C)C)C1[C@H](C)N

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6Ų